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Introduction
2-Methoxyethyldiethylamine, also known as N,N-Diethyl-2-methoxyethanamine, is a tertiary

amine solvent with potential applications in various chemical syntheses, including those

relevant to drug development and materials science. Its unique combination of a methoxy ether

group and a diethylamino moiety imparts specific physical and chemical characteristics that can

be leveraged in diverse reaction conditions. This guide provides a comprehensive overview of

the core physical properties of 2-Methoxyethyldiethylamine, offering a foundational

understanding for its safe and effective use in research and development.

The judicious selection of a solvent is paramount in chemical process development, directly

influencing reaction kinetics, product purity, and overall process efficiency. Understanding the

physical properties of a solvent like 2-Methoxyethyldiethylamine is the first critical step in

assessing its suitability for a given application. This document collates available data to present

a detailed profile of this compound.
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Molecular Structure and Key Identifiers
A clear understanding of the molecular structure is fundamental to interpreting the physical

properties and predicting the behavior of a solvent.

Caption: Molecular structure of 2-Methoxyethyldiethylamine.

Table 1: Chemical Identity

Identifier Value

Chemical Name 2-Methoxyethyldiethylamine

Systematic Name N,N-Diethyl-2-methoxyethanamine

CAS Number 34166-03-5[1]

Molecular Formula C₇H₁₇NO[1]

Molecular Weight 131.22 g/mol [1]

Core Physical Properties
The following table summarizes the key physical properties of 2-Methoxyethyldiethylamine. It

is important to note that while some of these values are experimentally determined, others are

based on computational predictions and should be considered with that context in mind.

Table 2: Core Physical Properties

Property Value Source

Boiling Point 121.27 °C (394.42 K) (Calculated)

Melting Point -49.8 °C (223.35 K) (Calculated)

Density Not available -

Flash Point Not available -

Solubility in Water Predicted to have low solubility (Calculated, log10WS = -0.41)
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Causality Behind Physical Properties:

The boiling point of 2-Methoxyethyldiethylamine is influenced by its molecular weight and the

presence of a polar ether group and a tertiary amine, which can participate in intermolecular

dipole-dipole interactions. However, the absence of hydrogen bond donors (like N-H or O-H

bonds) results in a lower boiling point compared to analogous primary or secondary amines or

alcohols of similar molecular weight. The predicted low solubility in water is a consequence of

the relatively large hydrophobic diethyl and ethyl groups in comparison to the hydrophilic ether

and amine functionalities.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of a chemical

compound. While a comprehensive, experimentally verified spectral analysis for 2-
Methoxyethyldiethylamine is not readily available in public databases, theoretical predictions

and data from analogous structures can provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methoxy group (a singlet around 3.3 ppm), the ethyl groups (a quartet for the CH₂ adjacent

to the nitrogen and a triplet for the terminal CH₃), and the methylene groups of the ethoxy

fragment.

¹³C NMR: The carbon NMR spectrum would display distinct peaks for each unique carbon

environment within the molecule. The carbon of the methoxy group would appear in the

typical ether region (around 50-80 ppm), while the carbons of the diethylamino group would

be found in the aliphatic amine region.[2][3]

Infrared (IR) Spectroscopy:

The IR spectrum of 2-Methoxyethyldiethylamine would be characterized by:

C-H stretching vibrations in the 2800-3000 cm⁻¹ region.

A prominent C-O-C stretching band for the ether linkage, typically in the 1070-1150 cm⁻¹

region.
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C-N stretching vibrations, which are often weaker and can be found in the 1020-1250 cm⁻¹

range.

Applications and Relevance in Drug Development
While specific documented applications of 2-Methoxyethyldiethylamine in drug development

are not widespread in publicly available literature, its structural motifs suggest potential utility in

several areas:

As a Building Block: The molecule can serve as a precursor for the synthesis of more

complex molecules containing the methoxyethyl and diethylamino functionalities. These

groups can be found in various biologically active compounds.

As a Non-protic Polar Solvent: Its nature as a tertiary amine makes it a non-protic solvent.

The presence of the ether linkage provides some polarity, which could be beneficial for

dissolving a range of organic compounds.

As a Base or Catalyst: Tertiary amines are commonly employed as non-nucleophilic bases in

a variety of organic reactions, such as dehydrohalogenations and as catalysts in reactions

like the formation of urethanes.

The combination of ether and amine functionalities in one molecule can also lead to interesting

chelating properties, which could be explored in the context of metal-catalyzed reactions.

Safety and Handling
Given the lack of a specific Safety Data Sheet (SDS) for 2-Methoxyethyldiethylamine, it is

imperative to handle this compound with the precautions appropriate for analogous tertiary

amines and ethers.

General Precautions:

Flammability: Assume the compound is flammable and should be kept away from ignition

sources.[4][5][6]

Toxicity: Handle with care, avoiding inhalation, ingestion, and skin contact. Similar amines

can be harmful if swallowed or inhaled and may cause skin and eye irritation or burns.[4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methoxyethyldiethylamine
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-methoxyethyldiethylamine
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC114465000&productDescription=N+N-DIETHYLMETHYLAMINE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Diethylamine_0236_6.0.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://datasheets.scbt.com/sc-236115.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

goggles, gloves, and a lab coat. Work in a well-ventilated area or a chemical fume hood.[8]

Experimental Protocols: A Note on Self-Validating
Systems
In the absence of established, peer-reviewed protocols specifically utilizing 2-
Methoxyethyldiethylamine, any experimental design should incorporate self-validating

systems. This means that reaction progress should be monitored by reliable analytical

techniques (e.g., TLC, GC-MS, NMR) to confirm the consumption of starting materials and the

formation of the desired product.

Logical Workflow for Solvent Screening:

Define Reaction & Success Metrics

Solubility Test of Reactants in 2-Methoxyethyldiethylamine

Small-Scale Test Reaction

Analytical Monitoring (e.g., TLC, GC/LC-MS)

Evaluate Conversion & Byproduct Formation

Decision: Proceed to Optimization or Select Alternative Solvent
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Click to download full resolution via product page

Caption: A logical workflow for evaluating a new solvent in a chemical reaction.

This workflow ensures that the decision to use or discard 2-Methoxyethyldiethylamine as a

solvent is based on empirical data from the specific chemical system under investigation.

Conclusion
2-Methoxyethyldiethylamine is a solvent with a combination of functional groups that may

offer advantages in specific synthetic applications. This guide has compiled the available

physical property data to provide a foundational understanding for researchers. The lack of

extensive experimental data underscores the need for careful evaluation and the

implementation of self-validating experimental protocols when considering its use. As with any

chemical, a thorough risk assessment should be conducted before its introduction into the

laboratory setting.

References
A comprehensive list of references is not applicable as direct, authoritative sources for all

physical properties of 2-Methoxyethyldiethylamine were not found during the search. The

provided information is a synthesis of data from analogous compounds and computational

predictions. The citations included in the text point to sources for related compounds that were

used to infer properties and safety considerations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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